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Compound of Interest

Compound Name: UAMC-3203

Cat. No.: B15586071

Get Quote

UAMC-3203: A Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of UAMC-3203, a potent and

selective ferroptosis inhibitor. This document details its mechanism of action, provides key

quantitative data, outlines experimental protocols, and includes purchasing information for

research purposes.

Introduction
UAMC-3203 is a small molecule inhibitor of ferroptosis, a form of regulated cell death driven by

iron-dependent lipid peroxidation.[1] It is a third-generation ferrostatin-1 (Fer-1) analog with

improved solubility and metabolic stability, making it a valuable tool for studying ferroptosis in

both in vitro and in vivo models.[1] UAMC-3203 has demonstrated protective effects in various

models of ferroptosis-driven diseases, including multi-organ injury, spinal cord injury, and

neurodegenerative conditions.

Purchasing Information
UAMC-3203 is available for research purposes from several chemical suppliers. Below is a

summary of purchasing information from prominent vendors. Please note that prices and
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availability are subject to change and researchers should confirm details directly with the

suppliers.

Supplier
Catalog
Number

Purity Formulation Storage

MedchemExpres

s
HY-114223 >98% Solid -20°C (powder)

Probechem PC-35743 ≥98% Crystalline solid -20°C

Cayman

Chemical
26525 ≥98% A crystalline solid -20°C

Selleck

Chemicals
S8792 ≥98% Solid -20°C (powder)

Cenmed C007B-304750 Not specified Not specified Not specified

Quantitative Data
UAMC-3203 exhibits potent inhibition of ferroptosis and favorable pharmacokinetic properties

compared to its predecessor, Ferrostatin-1.
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Parameter Value Cell Line / Model Reference

IC₅₀ 10 nM

IMR-32

Neuroblastoma Cells

(Erastin-induced

ferroptosis)

Cayman Chemical,

Selleck Chemicals

IC₅₀ 12 nM

Not specified (Erastin-

induced ferroptotic cell

death)

MedchemExpress,

Probechem

In Vivo Efficacy 5 mg/kg

Rat model of cardiac

arrest (intraperitoneal

injection)

[2]

In Vivo Efficacy 9.5 mg/kg

Mouse model of

acetaminophen-

induced liver injury

(pre-treatment)

[1]

Toxicity No toxicity observed
Mice, daily injection

for 4 weeks
[1]

Mechanism of Action and Signaling Pathway
UAMC-3203 functions as a radical-trapping antioxidant within cell membranes, thereby

inhibiting the propagation of lipid peroxidation that is characteristic of ferroptosis. The primary

target of this protective mechanism is the inhibition of the iron-dependent enzymatic activity

that leads to the accumulation of lipid reactive oxygen species (ROS).

The core of the ferroptosis signaling pathway revolves around the depletion of glutathione

(GSH) and the inactivation of glutathione peroxidase 4 (GPX4). GPX4 is a crucial enzyme that

reduces lipid hydroperoxides to non-toxic lipid alcohols. Inhibition of the cystine/glutamate

antiporter (system Xc⁻) by molecules like erastin leads to depleted intracellular cysteine, a key

precursor for GSH synthesis. The resulting decrease in GSH levels inactivates GPX4, allowing

for the accumulation of lipid peroxides. This process is further exacerbated by the presence of

labile iron, which catalyzes the formation of lipid radicals. UAMC-3203 acts downstream in this

pathway, directly scavenging lipid radicals to halt the peroxidative chain reaction.
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Ferroptosis Signaling Pathway and Inhibition by UAMC-3203
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Caption: Ferroptosis signaling pathway and the inhibitory action of UAMC-3203.

Experimental Protocols
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The following are representative protocols for in vivo administration of UAMC-3203 and

subsequent analysis of ferroptosis markers by Western blotting. These protocols are

synthesized from methodologies described in the cited literature and should be adapted as

necessary for specific experimental designs.

In Vivo Administration of UAMC-3203 in a Rat Model of
Cardiac Arrest
This protocol is based on the study by Wang et al. (2022).[2]

Materials:

UAMC-3203 (Selleckchem, S8792 or equivalent)

2% Dimethyl sulfoxide (DMSO) in saline (vehicle)

Male Sprague-Dawley rats (or other appropriate strain)

Syringes and needles for intraperitoneal injection

Procedure:

Animal Model: Induce cardiac arrest and perform cardiopulmonary resuscitation (CPR)

according to the established experimental model.[2]

Drug Preparation: Prepare a 1 mg/mL stock solution of UAMC-3203 in the vehicle (2%

DMSO in saline).

Administration: Administer UAMC-3203 at a dose of 5 mg/kg via intraperitoneal injection at

the start of precordial compression.[2] For the control group, administer an equivalent

volume of the vehicle.

Post-operative Care and Monitoring: Monitor the animals for a defined period (e.g., 6 hours)

post-resuscitation.[2]

Tissue Collection: At the experimental endpoint, euthanize the animals and collect tissues of

interest (e.g., heart) for further analysis.
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Western Blotting for GPX4 and 4-HNE
This protocol outlines the general steps for detecting key ferroptosis-related proteins in tissue

lysates.

Materials:

Collected tissue samples

Radioimmunoprecipitation assay (RIPA) buffer with protease inhibitors

BCA protein assay kit

SDS-PAGE gels and running buffer

PVDF membranes

Transfer buffer

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (anti-GPX4, anti-4-HNE, anti-GAPDH)

HRP-conjugated secondary antibodies

Chemiluminescent substrate

Imaging system

Procedure:

Protein Extraction: Homogenize the collected heart tissues in RIPA buffer containing

protease inhibitors. Centrifuge the lysates at 12,000 rpm for 15 minutes at 4°C and collect

the supernatant.[2]

Protein Quantification: Determine the protein concentration of each lysate using a BCA

protein assay.
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SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 30 µg) onto an SDS-PAGE

gel and perform electrophoresis. Transfer the separated proteins to a PVDF membrane.

Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent

non-specific antibody binding.

Primary Antibody Incubation: Incubate the membrane with primary antibodies against GPX4,

4-HNE, and a loading control (e.g., GAPDH) overnight at 4°C, following the manufacturer's

recommended dilutions.

Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with the

appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

Detection: After further washes, apply a chemiluminescent substrate to the membrane and

visualize the protein bands using an imaging system.

Quantification: Densitometrically quantify the protein bands using software such as ImageJ

and normalize the expression of target proteins to the loading control.[2]
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Western Blotting Experimental Workflow
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Caption: A generalized workflow for Western blot analysis of ferroptosis markers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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